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Compound of Interest

(1H-indol-7-yl)methanamine
Compound Name:

hydrochloride
CAS No.: 1797558-60-1
Cat. No.: B2489150

Get Quote

Executive Summary

(1H-indol-7-yl)methanamine hydrochloride (also known as 7-(aminomethyl)indole
hydrochloride) is a highly versatile, privileged building block extensively utilized in modern
medicinal chemistry. The indole scaffold is ubiquitous in biologically active molecules, and the
introduction of a primary amine at the C7 position provides a critical vector for exploring
chemical space—particularly in the design of kinase inhibitors, GPCR ligands, and targeted
protein degraders (PROTACS).

This whitepaper provides an authoritative analysis of its physicochemical properties, molecular
weight dynamics, analytical validation protocols, and synthetic utility.

Physicochemical Profiling & Molecular Weight
Dynamics
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Understanding the exact molecular weight and ionization behavior of (1H-indol-7-
yl)methanamine hydrochloride is foundational for accurate stoichiometric calculations and
mass spectrometric validation [1].

The compound is supplied as a hydrochloride salt to mitigate the inherent instability and
oxidation susceptibility of the free primary amine. The salt form significantly enhances shelf-life
and aqueous solubility, though it necessitates specific handling during organic synthesis (e.g.,
freebasing).

Table 1: Core Physicochemical Properties

Property Value

Chemical Name (1H-indol-7-yl)methanamine hydrochloride
Synonyms 7-(Aminomethyl)indole hydrochloride

CAS Registry Number 1797558-60-1

Molecular Formula (Salt) CoH11CIN2 (or CoHioN2 - HCI)

Molecular Weight (Salt) 182.65 g/mol

Molecular Weight (Free Base) 146.19 g/mol (CAS: 408356-52-5)

SMILES C1=CC2=C(C(=C1)CN)NC=C2.Cl

Storage Conditions Inert atmosphere (Argon/N2), 2-8°C, desiccated

Table 2: High-Resolution Mass Spectrometry (HRMS)
Exact Mass Profile

For analytical validation, the hydrochloride salt dissociates in solution. Mass spectrometry
detects the protonated free base.
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. Relative
Species Formula Exact Mass (m/z)
Abundance
[M+H]*
) ] CoH11N2* 147.0917 100% (Base Peak)
(Monoisotopic)
[M+H]* (13C Isotope) Cs(13C)H11N2* 148.0950 ~9.8%

Analytical Validation: A Self-Validating Protocol

To ensure scientific integrity before deploying this building block in multi-step synthesis, a self-
validating analytical workflow must be executed. Relying solely on vendor certificates of
analysis (CoA) introduces risk, as hydrochloride salts are highly hygroscopic and prone to
water absorption, which artificially inflates the apparent mass during weighing [2].

Raw Sample

(1H-indol-7-yl)methanamine HCI

Structural Elucidation

Mass Confirmation

LC-HRMS Analysis NMR Spectroscopy
ESI(+), m/z 147.09 [M+H]+ 1H & 13C in DMSO-d6

Purity Determination
>98% by HPLC (UV 254 nm)

Batch Release
for Drug Discovery

Click to download full resolution via product page

Analytical validation workflow for (1H-indol-7-yl)methanamine HCI purity and identity.
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Step-by-Step Methodology: LC-HRMS and NMR

Validation
1. LC-HRMS Sample Preparation & Causality:

o Step: Dissolve 1 mg of the compound in 1 mL of Methanol:Water (50:50) containing 0.1%
Formic Acid.

o Causality: The 0.1% Formic Acid serves a dual purpose. First, it ensures complete
protonation of the primary amine, maximizing the ionization efficiency for Electrospray
lonization (ESI+) to yield the robust m/z 147.09 signal. Second, it suppresses peak tailing on
the reverse-phase C18 column by neutralizing residual silanol groups on the stationary
phase.

2. 'H-NMR Acquisition & Causality:
» Step: Dissolve 5 mg of the sample in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-de).

o Causality: DMSO-ds is specifically chosen over CDCIs. The hydrochloride salt is highly polar
and virtually insoluble in non-polar solvents. Furthermore, DMSO-de strongly hydrogen-
bonds with the exchangeable protons (the indole N-H and the primary amine -NHs*), shifting
their signals downfield and preventing rapid exchange with trace water. This allows for the
distinct observation of the broad -NHs* integration (typically ~8.0-8.5 ppm), confirming the
salt form.

Synthetic Utility & Drug Discovery Workflows

The primary aliphatic amine at the C7 position of the indole ring is highly nucleophilic, making it
an ideal candidate for late-stage functionalization, amide couplings, and reductive aminations

3].
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Synthetic pathways utilizing (1H-indol-7-yl)methanamine HCI in drug discovery.

Step-by-Step Methodology: Standardized Amide
Coupling Protocol

When incorporating (1H-indol-7-yl)methanamine hydrochloride into a target molecule via

amide bond formation, the stoichiometry of the base is the most critical failure point.

Protocol:

« Activation: In an oven-dried flask under inert argon, dissolve the target carboxylic acid (1.0

equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M concentration).

+ Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) to the mixture and stir for

10 minutes at room temperature.

o Causality: HATU requires a basic environment to form the active OBt-ester intermediate.
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e Amine Addition: Add (1H-indol-7-yl)methanamine hydrochloride (1.1 equiv) in a single

portion.

o Causality for 3.0 equiv DIPEA: The first equivalent of DIPEA is entirely consumed to
neutralize the HCI salt of the indole building block (freebasing). The remaining two
equivalents maintain the basic pH required to drive the coupling reaction to completion
and neutralize the acidic byproducts of the HATU reagent. Failure to account for the HCI
salt in the base stoichiometry will stall the reaction at the active ester stage.

o Workup: After 2 hours, quench with saturated aqueous NaHCOs. Extract with Ethyl Acetate
(3x). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF.

o Causality: DMF is highly water-soluble but partitions poorly into pure water during
extraction. The addition of LiCl severely decreases the solubility of DMF in the organic
phase (salting-out effect), ensuring a high-purity crude product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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